Cas no 388-08-9 (1-fluorotetraphene)

• Product Name: 1-fluorotetraphene
• CAS No: 388-08-9
• MF: C₁₈H₁₁F
• MW: 246.278348207474
• CID: 2626600
• PubChem ID: 252706
• Update Time: 2025-04-21

1-fluorotetraphene Chemical and Physical Properties

Names and Identifiers

• 1-fluorotetraphene
• AG-E-25958; 4-(Ethylmethylamino)-1-phenylpyrazole; 1-Fluor-benz< a> anthracen; ethyl-methyl-(1-phenyl-1H-pyrazol-4-yl)-amine; AC1L4E5C; Pyrazole, 4-(ethylmethylamino)-1-phenyl-; 1-Fenil-4-metiletilamminopirazolo; 1-Fluor-benz[a]anthracen; KB-258777; 1'-Fluor-1,2-benzanthracen; BRN 0880989; N-ETHYL-N-METHYL-1-PHENYL-PYRAZOL-4-AMINE; CTK4D5939;
• NSC74886
• 388-08-9
• UKHOVMTYJXJAGL-UHFFFAOYSA-N
• NSC-74886
• 1-Fluorobenzo[a]anthracene
• DTXSID60959601

• Inchi： 1S/C18H11F/c19-17-7-3-6-12-8-9-15-10-13-4-1-2-5-14(13)11-16(15)18(12)17/h1-11H
• InChI Key： UKHOVMTYJXJAGL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=CC3=CC4C=CC=CC=4C=C3C=21

Computed Properties

• Exact Mass: 246.08453
• Monoisotopic Mass: 246.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 5.28530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives